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Compound of Interest

Compound Name: GSK864

Cat. No.: B15615485 Get Quote

This technical support guide provides troubleshooting advice and answers to frequently asked

questions regarding the use of the mutant IDH1 inhibitor, GSK864, with a specific focus on the

critical impact of dimethyl sulfoxide (DMSO) quality on experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: Why is it critical to use fresh, high-purity DMSO when preparing GSK864 stock solutions?

A1: Using fresh, high-purity (anhydrous) DMSO is crucial for several reasons. DMSO is highly

hygroscopic, meaning it readily absorbs moisture from the atmosphere. This absorbed water

can significantly decrease the solubility of compounds like GSK864, leading to precipitation

and an inaccurate stock concentration. Furthermore, prolonged storage or improper handling

can lead to DMSO degradation, introducing impurities that may cause off-target effects or direct

cytotoxicity in your experiments.

Q2: What are the signs that my DMSO may be old or contaminated?

A2: Several signs can indicate compromised DMSO quality:

Crystallization at Room Temperature: Pure DMSO freezes at approximately 18.5°C. If your

DMSO is liquid below this temperature, it likely contains water, which lowers its freezing

point.
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Visible Particulates or Discoloration: High-quality DMSO should be a clear, colorless liquid.

Any visible particles or yellowing may suggest contamination or degradation.

Unusual Odor: While pure DMSO is odorless, its degradation product, dimethyl sulfide

(DMS), has a strong, unpleasant garlic-like smell.

Reduced Solubility of Compounds: If you experience difficulty dissolving GSK864 at

concentrations that were previously successful, your DMSO may have absorbed water.

Q3: How can old or degraded DMSO impact my experimental results with GSK864?

A3: Using compromised DMSO can lead to several critical issues:

Inaccurate Dosing: If GSK864 precipitates in a stock solution due to water in the DMSO, the

actual concentration delivered to your cells will be lower than calculated, leading to

misleading IC50 values and efficacy assessments.

Lack of Reproducibility: Variability in DMSO quality between experiments or even between

aliquots can be a major source of inconsistent results.

Cellular Artifacts: DMSO and its degradation products (e.g., methanesulfonic acid,

formaldehyde) can independently affect cell health and signaling pathways. This can

confound your results, making it impossible to distinguish the effects of GSK864 from the

effects of the solvent impurities. At concentrations as low as 0.1%, DMSO has been shown

to cause transcriptional, translational, and epigenetic changes.

Q4: What are the best practices for storing and handling DMSO in the lab?

A4: To maintain the integrity of your DMSO, follow these storage guidelines:

Use the Original Container: Store DMSO in its original, airtight glass container. Certain

plastics can be degraded by DMSO, leading to leaching of contaminants.

Protect from Light and Moisture: Keep the container tightly sealed and store it in a cool, dry,

and dark place away from direct sunlight.
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Aliquot for Use: For high-frequency use, consider aliquoting the DMSO into smaller, single-

use glass vials under sterile conditions to prevent repeated exposure of the main stock to air

and moisture.

Room Temperature Storage: Store liquid DMSO at a stable room temperature (15-30°C).

While freezing is acceptable, repeated freeze-thaw cycles should be avoided as they can

introduce moisture through condensation.

Troubleshooting Guide
This guide addresses common issues encountered during experiments with GSK864 that may

be related to DMSO quality.

Problem Possible Cause Recommended Solution

Precipitation in GSK864 Stock

Solution

The DMSO has absorbed

water, reducing the solubility of

GSK864.

Discard the solution. Prepare a

fresh stock solution using a

new, unopened bottle of high-

purity, anhydrous DMSO.

Consider sonicating briefly to

aid dissolution if needed.

Inconsistent / Non-

Reproducible Results

The quality of DMSO varies

between experiments.

Degradation of the GSK864

stock solution over time.

Standardize your procedure.

Always use fresh DMSO from

the same supplier. Prepare

fresh stock solutions of

GSK864 regularly and avoid

long-term storage at -20°C,

where it may only be stable for

one month. For longer-term

storage, -80°C is

recommended.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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